Benzamide, N-[[(2-ethylphenyl)amino]thioxomethyl]-

• IUPAC Name: N-[(2-ethylphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C16H16N2OS/c1-2-12-8-6-7-11-14(12)17-16(20)18-15(19)13-9-4-3-5-10-13/h3-11H,2H2,1H3,(H2,17,18,19,20)
• InChI Key: ZTPPYNJAOQGWKB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=S)NC(=O)C2=CC=CC=C2
• Molecular Formula: C16H16N2OS
• DSSTOX Substance ID: DTXSID10350543
• Molecular Weight: 284.4 g/mol
• CAS RN: 88884-36-0

Description

Benzamide, N-[[(2-ethylphenyl)amino]thioxomethyl]- is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmaceuticals. This compound is known for its unique chemical properties, which make it an ideal candidate for a range of scientific research applications.

Mechanism of Action

Target of Action

The compound, also known as N-[(2-ethylphenyl)carbamothioyl]benzamide, primarily targets Bcr-Abl and Histone Deacetylase (HDAC) . Bcr-Abl is a fusion protein with tyrosine kinase activity, which plays a crucial role in the pathogenesis of chronic myelogenous leukemia. HDACs are a group of enzymes that remove acetyl groups from an ε-N-acetyl lysine amino acid on a histone, allowing the histones to wrap the DNA more tightly.

Mode of Action

The compound exhibits inhibitory activity against both Bcr-Abl and HDAC1 . It binds to these targets, thereby inhibiting their activity. The inhibition of Bcr-Abl prevents the phosphorylation of proteins involved in cell signaling pathways, leading to a decrease in cell proliferation. The inhibition of HDACs leads to an increase in the acetylation of histones, which results in a more relaxed chromatin structure and promotes gene transcription.

Biochemical Pathways

The compound affects the Bcr-Abl signaling pathway and the histone acetylation pathway . The inhibition of Bcr-Abl disrupts the signaling pathway, leading to a decrease in cell proliferation. The inhibition of HDACs increases histone acetylation, promoting gene transcription and affecting various cellular processes such as cell cycle progression and apoptosis.

Result of Action

The molecular and cellular effects of the compound’s action include a decrease in cell proliferation due to the inhibition of Bcr-Abl and changes in gene transcription due to increased histone acetylation . These effects can lead to the suppression of tumor growth in cancerous cells.

Advantages and Limitations for Lab Experiments

Benzamide, N-[[(2-ethylphenyl)amino]thioxomethyl]- has several advantages for lab experiments, including its stability, ease of synthesis, and potent inhibitory effects on various enzymes. However, this compound also has some limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for research on Benzamide, N-[[(2-ethylphenyl)amino]thioxomethyl]-. One area of research is the development of more efficient synthesis methods to improve the yield and purity of this compound. Another area of research is the investigation of its potential applications in drug design and the development of novel drugs based on its chemical structure. Additionally, further studies are needed to elucidate the mechanisms of action of this compound and its potential applications in the treatment of various diseases.

Scientific Research Applications

Benzamide, N-[[(2-ethylphenyl)amino]thioxomethyl]- has been widely used in scientific research due to its potential applications in various fields. In medicinal chemistry, this compound has been studied for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells. In biochemistry, Benzamide, N-[[(2-ethylphenyl)amino]thioxomethyl]- has been used to study the mechanisms of enzyme inhibition and has been shown to be a potent inhibitor of various enzymes. In pharmaceuticals, this compound has been studied for its potential applications in drug design and has been used as a starting material for the synthesis of various drugs.